N-benzyl-3-((4-fluorophenyl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propanamide

• IUPAC Name: N-benzyl-3-(4-fluorophenyl)sulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C24H21FN2O4S2/c1-31-19-9-12-21-22(15-19)32-24(26-21)27(16-17-5-3-2-4-6-17)23(28)13-14-33(29,30)20-10-7-18(25)8-11-20/h2-12,15H,13-14,16H2,1H3
• InChI Key: AXLPLENCFULZSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)CCS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H21FN2O4S2
• Molecular Weight: 484.6 g/mol

Description

N-benzyl-3-((4-fluorophenyl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C24H21FN2O4S2 and its molecular weight is 484.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Research has focused on the synthesis and characterization of various derivatives, exploring their structural properties through methods like X-ray diffraction, NMR, IR, and mass spectrometry. For instance, the molecular and crystal structure of related compounds have been determined, highlighting their potential for further pharmacological studies (Yang et al., 2005).

Antimicrobial and Antifungal Applications

• A series of derivatives have shown significant antibacterial and antifungal activities, comparable to standard agents like Ampicilline and Flucanazole, suggesting their potential as new antimicrobial agents. This includes the synthesis of various derivatives and their evaluation against a range of bacterial and fungal strains (Helal et al., 2013).

Anticancer Activities

• Certain derivatives have demonstrated promising anticancer properties, including inhibiting tumor growth and inducing apoptosis in cancer cell lines through mechanisms involving the activation of p53 and mitochondrial pathways. This suggests their potential use as chemotherapeutic agents (Kumbhare et al., 2014).

Photodynamic Therapy

• Derivatives have been developed for use in photodynamic therapy (PDT) as photosensitizers, showing good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These features indicate their potential for treating cancer through Type II mechanisms in PDT (Pişkin et al., 2020).

Enzyme Inhibition for Therapeutic Applications

• Research into the enzyme inhibitory potential of sulfonamide derivatives incorporating this compound has shown substantial activity against enzymes like α-glucosidase and acetylcholinesterase. This could be beneficial for developing treatments for conditions like diabetes and Alzheimer's disease (Abbasi et al., 2019).